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Compound of Interest

Compound Name: Allantoin-13C2,15N4

Cat. No.: B564510 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Allantoin-13C2,15N4, a non-radioactive, isotopically labeled compound. The procedures

outlined below are intended for researchers, scientists, and drug development professionals to

ensure safe handling and regulatory compliance.

Key Safety Considerations
Allantoin-13C2,15N4 is labeled with the stable isotopes Carbon-13 and Nitrogen-15. These

isotopes are not radioactive. Therefore, the disposal procedures are dictated by the chemical

properties of allantoin, not by radiological concerns.[1][2] As a general principle, waste from

stable isotope labeled compounds is handled similarly to common chemical waste.[2]

While some safety data sheets (SDS) for the unenriched compound, allantoin, classify it as not

a hazardous substance, others indicate it may be harmful if swallowed.[3][4][5] Therefore,

standard laboratory safety precautions are required.

General Safety Measures:

Avoid direct contact with eyes and skin.[6]

Use in a well-ventilated area to prevent inhalation of dust.[6]

Do not ingest the compound.[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b564510?utm_src=pdf-interest
https://www.benchchem.com/product/b564510?utm_src=pdf-body
https://www.benchchem.com/product/b564510?utm_src=pdf-body
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.bocsci.com/blog/how-to-dispose-the-waste-from-isotope-labeling/
https://www.bocsci.com/blog/how-to-dispose-the-waste-from-isotope-labeling/
https://www.sigmaaldrich.cn/CN/zh/sds/sial/05670
https://www.guinama.com/documentacion-tecnica/94404_FDS-Allantoin-EN-Laboratorios-GUINAMA.pdf
https://www.carlroth.com/medias/SDB-6327-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDI2OTV8YXBwbGljYXRpb24vcGRmfGFEa3dMMmhpWVM4NU1UZ3dOemMyTXpZMk1URXdMMU5FUWw4Mk16STNYMGxGWDBWT0xuQmtaZ3w2OWUzYzNiNTgyM2YyMWVhM2I0YTE3ZDEwMmJkN2Y0NmZhZjVmYmJkYmI5MWU0YWQ1ZTEyNmI0MTAwMzJjYjI4
https://chembk.com/en/chem/Allantoin-13C2,15N4
https://chembk.com/en/chem/Allantoin-13C2,15N4
https://chembk.com/en/chem/Allantoin-13C2,15N4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wear appropriate Personal Protective Equipment (PPE), including gloves and eye protection,

during handling and disposal.[6]

Physico-Chemical Data for Allantoin-13C2,15N4
The following table summarizes key quantitative data for Allantoin-13C2,15N4. This

information is crucial for proper waste identification and documentation.

Property Value References

CAS Number 1219402-51-3 [7][8]

Molecular Formula C₂(¹³C)₂H₆(¹⁵N)₄O₃ [7]

Molecular Weight ~164.07 g/mol [7][9]

Appearance White to Off-White Solid [6]

Melting Point 224-226°C (decomposes) [6][8]

Solubility
DMSO (Slightly, Heated),

Methanol (Very Slightly)
[6]

Storage Refrigerator [6][8]

Step-by-Step Disposal Protocol
The proper disposal of Allantoin-13C2,15N4 should be conducted as a standard chemical

waste procedure, in accordance with local, state, and federal regulations.

1. Waste Characterization and Segregation:

Identify Waste Stream: Determine if the Allantoin-13C2,15N4 waste is pure, in solution, or

mixed with other chemical or biological materials.

Segregation: Do not mix Allantoin-13C2,15N4 waste with general laboratory trash,

radioactive waste, or biohazardous waste.[1][2] If mixed with other hazardous chemicals

(e.g., solvents), the entire mixture must be treated according to the most hazardous

component.
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2. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including a lab coat, safety glasses, and chemical-resistant

gloves.

If handling the compound as a dry powder where dust may be generated, respiratory

protection may be required.[3]

3. Containment and Labeling:

Solid Waste: Place contaminated items such as gloves, weigh boats, and paper towels into a

designated, sealable chemical waste container.

Liquid Waste: Collect solutions containing Allantoin-13C2,15N4 in a compatible, leak-proof

chemical waste container. Do not pour down the sink.[10]

Labeling: Clearly label the waste container with "Hazardous Waste" (or as required by your

institution), the full chemical name "Allantoin-13C2,15N4," and list any other constituents in

the container.

4. Storage and Disposal:

Storage: Store the sealed waste container in a designated satellite accumulation area within

the laboratory. Ensure the container is closed at all times except when adding waste.

Disposal Request: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and disposal of the chemical waste. Follow all

institutional procedures for waste manifest and pickup requests.

The workflow for this process is visualized in the diagram below.
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Start: Allantoin-13C2,15N4 Waste Generated

Step 1: Don Appropriate PPE
(Gloves, Eye Protection)

Step 2: Characterize Waste
Is it mixed with other hazardous materials?

Segregate as
Allantoin Waste

No

Segregate based on
Most Hazardous Component

Yes

Step 3: Place in Designated
Chemical Waste Container

Step 4: Label Container Clearly
(Contents, Hazard)

Step 5: Store in Satellite
Accumulation Area

Step 6: Contact EHS for Pickup
and Final Disposal

End: Waste Disposed

Click to download full resolution via product page

Caption: Disposal workflow for Allantoin-13C2,15N4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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